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Compound of Interest

Compound Name: Remikiren

Cat. No.: B1679268 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Remikiren is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), procedural steps

for handling and disposal, and immediate safety measures based on available data.

Physicochemical and Hazard Data
A summary of the known physical, chemical, and hazard properties of Remikiren is presented

below. This information is critical for risk assessment and the implementation of appropriate

safety controls.
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Property Value Reference

Molecular Formula C₃₃H₅₀N₄O₆S [1]

Molecular Weight 630.84 g/mol [1]

CAS Number 126222-34-2 [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Occupational Exposure Limits

No occupational exposure limit

values have been established

for this product.

[1]

Stability
Stable under recommended

storage conditions.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidising/reducing agents.
[1]

Hazardous Decomposition

Under fire conditions, may

decompose and emit toxic

fumes.

[1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).[1]

DC Chemicals, 2025-11-02[1]

Personal Protective Equipment (PPE)
Based on the hazard assessment, the following PPE is mandatory when handling Remikiren
to minimize exposure risk.
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PPE Category Recommended Equipment

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection
Impervious clothing, such as a lab coat or

disposable coveralls.

Respiratory Protection

A suitable respirator should be used if

engineering controls are not sufficient to

maintain airborne concentrations below

exposure limits, or as a precaution. Use only in

areas with appropriate exhaust ventilation.[1]

Experimental Workflow: Handling and Disposal of
Remikiren
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Remikiren in a laboratory setting. Adherence to this workflow is crucial to prevent

contamination and accidental exposure.
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Preparation

Handling

Cleanup & Decontamination

Disposal

Designate Handling Area

Don Appropriate PPE

1. Secure Area

Weighing and Dissolving
(in ventilated enclosure)

2. Enter Handling Area

Conduct Experiment

3. Prepare Compound

Decontaminate Surfaces
(e.g., with alcohol)

4. After Experiment

Doff PPE

5. Clean Work Area

Collect Contaminated Waste

6. Remove PPE

Dispose as Hazardous Waste

7. Segregate Waste

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Remikiren.
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Procedural Guidance
Handling:

Preparation:

Designate a specific area for handling Remikiren, preferably within a chemical fume hood

or other ventilated enclosure.

Ensure an eye-wash station and safety shower are readily accessible.[1]

Before handling, all personnel must don the appropriate PPE as specified in the table

above.

Weighing and Solution Preparation:

Avoid the formation of dust and aerosols.[1]

All weighing and solution preparation should be conducted within a ventilated enclosure.

Experimentation:

Handle the compound with care to avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Accidental Release Measures:

Personal Precautions: In case of a spill, use full personal protective equipment.[1] Avoid

breathing vapors, mist, dust, or gas and ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or water courses.[1]

Methods for Cleaning Up: For solutions, absorb with a finely-powdered liquid-binding

material (e.g., diatomite, universal binders).[1] Decontaminate surfaces and equipment by

scrubbing with alcohol.[1]
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First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with

fingers. Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Avoid mouth-to-mouth resuscitation.[1]

Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell.[1] Rinse

mouth with water.[1] Do NOT induce vomiting.[1]

Disposal Plan:

Waste Collection: Collect all contaminated materials (e.g., gloves, vials, absorbent pads) in a

designated, sealed container.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Avoid release to the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

